Cas no 2138377-77-0 (2-(4,4-difluorocyclohexyl)ethyl(3-fluorophenyl)methylamine)

• Product Name: 2-(4,4-difluorocyclohexyl)ethyl(3-fluorophenyl)methylamine
• CAS No: 2138377-77-0
• MF: C₁₅H₂₀F₃N
• MW: 271.321214675903
• CID: 5611466
• PubChem ID: 165487084
• Update Time: 2025-06-08

2-(4,4-difluorocyclohexyl)ethyl(3-fluorophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• 2138377-77-0
• [2-(4,4-difluorocyclohexyl)ethyl][(3-fluorophenyl)methyl]amine
• EN300-840499
• 2-(4,4-difluorocyclohexyl)ethyl(3-fluorophenyl)methylamine

• Inchi： 1S/C15H20F3N/c16-14-3-1-2-13(10-14)11-19-9-6-12-4-7-15(17,18)8-5-12/h1-3,10,12,19H,4-9,11H2
• InChI Key： RXDXXCXPNFTJDD-UHFFFAOYSA-N
• SMILES： FC1(CCC(CCNCC2C=CC=C(C=2)F)CC1)F

Computed Properties

• Exact Mass: 271.15478413g/mol
• Monoisotopic Mass: 271.15478413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Additional information on 2-(4,4-difluorocyclohexyl)ethyl(3-fluorophenyl)methylamine

Comprehensive Overview of 2-(4,4-Difluorocyclohexyl)ethyl(3-fluorophenyl)methylamine (CAS No. 2138377-77-0)

The compound 2-(4,4-difluorocyclohexyl)ethyl(3-fluorophenyl)methylamine (CAS No. 2138377-77-0) is a fluorinated organic amine with a unique structural framework that has garnered significant interest in pharmaceutical and materials science research. Its molecular architecture, featuring both a 4,4-difluorocyclohexyl moiety and a 3-fluorophenyl group, contributes to its distinct physicochemical properties. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of targeted therapies for neurological and metabolic disorders. The presence of fluorine atoms enhances its bioavailability and metabolic stability, making it a promising candidate for further investigation.

In recent years, the demand for fluorinated compounds like 2-(4,4-difluorocyclohexyl)ethyl(3-fluorophenyl)methylamine has surged due to their versatility in medicinal chemistry. Fluorine incorporation is a widely adopted strategy to improve drug-like properties, such as lipophilicity and binding affinity. This compound's difluorocyclohexyl segment is particularly noteworthy, as it mimics cyclohexane-based scaffolds found in many FDA-approved drugs. Its potential role in modulating G-protein-coupled receptors (GPCRs) has also sparked curiosity among scientists, given the growing focus on GPCR-targeted therapeutics in the pharmaceutical industry.

From a synthetic chemistry perspective, the preparation of 2-(4,4-difluorocyclohexyl)ethyl(3-fluorophenyl)methylamine involves multi-step organic transformations, including fluorination and reductive amination. The compound's CAS No. 2138377-77-0 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize its purity and structural integrity. These methods ensure reproducibility in research settings, a key concern for scientists working with novel chemical entities.

The compound's potential applications extend beyond pharmaceuticals. Materials scientists are investigating its utility in the design of advanced polymers and liquid crystals, where its fluorinated groups could impart desirable thermal and optical properties. This dual applicability in both life sciences and materials engineering underscores its interdisciplinary relevance. As sustainability becomes a central theme in chemical research, the development of eco-friendly synthesis routes for fluorinated compounds like 2-(4,4-difluorocyclohexyl)ethyl(3-fluorophenyl)methylamine is gaining traction, aligning with global green chemistry initiatives.

In the context of current research trends, 2-(4,4-difluorocyclohexyl)ethyl(3-fluorophenyl)methylamine is often discussed alongside other fluorinated building blocks in peer-reviewed literature. Its structural features make it a valuable tool for studying structure-activity relationships (SAR) in drug design. Additionally, its compatibility with high-throughput screening platforms has positioned it as a candidate for virtual screening campaigns, a rapidly growing area in computational chemistry. Researchers are also exploring its potential as a precursor for the synthesis of more complex fluorinated molecules, further expanding its utility in chemical synthesis.

As the scientific community continues to explore the frontiers of fluorinated chemistry, compounds like 2-(4,4-difluorocyclohexyl)ethyl(3-fluorophenyl)methylamine (CAS No. 2138377-77-0) will likely remain at the forefront of innovation. Its unique combination of structural elements and functional groups offers a rich platform for discovery across multiple disciplines. Future studies may elucidate its full potential, paving the way for novel applications in both healthcare and advanced materials.